Cas no 6475-05-4 ( )

  structure
  structure
Product Name: 
CAS No:6475-05-4
MF:C20H22N2O2
MW:322.400885105133
CID:961374
PubChem ID:5324377
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Vincamidine; akuammilan-17-oic acid methyl ester; Strictamin Vincamidin; Vincamidin Strictamin; Desacetyldesformoakuammilin; Akuammilan-17-oic acid methyl ester; Vincamidin; Strictamine;
    • Strictamine
    • DTXSID20903923
    • NSC 180523
    • Vincamidin
    • 6475-05-4
    • Strictamine (Vincamidine)
    • Desacetyldesformoakuammiline
    • NS00093690
    • AKOS040754098
    • BRN 0900445
    • methyl (1R,10S,12R,13E)-13-ethylidene-8,15-diazapentacyclo[10.5.1.01,9.02,7.010,15]octadeca-2,4,6,8-tetraene-18-carboxylate
    • NSC 180521
    • NSC180521
    • Vincamidine
    • Akuammilan-17-oic acid, methyl ester
    • Akuammiline, deacetyldeformo-
    • Vincamidine hydrate
    • Akuammilan-17-oic acid methyl ester
    • Strictamin
    • Deacetyldeformoakuammiline
    • NSC-180521
    • NSC-180523
    • Methyl akuammilan-17-oate #
    • NSC180523
    • LITYYRLWHAQJQS-KGVSQERTSA-N
    •  
    • Inchi: 1S/C20H22N2O2/c1-3-12-11-22-9-8-20-14-6-4-5-7-15(14)21-18(20)16(22)10-13(12)17(20)19(23)24-2/h3-7,13,16-17H,8-11H2,1-2H3/b12-3-/t13-,16-,17?,20-/m0/s1
    • InChI Key: LITYYRLWHAQJQS-ZYJJEPLOSA-N
    • SMILES: O(C)C(C1[C@@H]2/C(=C\C)/CN3CC[C@@]41C1C=CC=CC=1N=C4[C@@H]3C2)=O

Computed Properties

  • Exact Mass: 322.168127949g/mol
  • Monoisotopic Mass: 322.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.9Ų
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